Cas no 951968-20-0 (1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide)

• Product Name: 1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide
• CAS No: 951968-20-0
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 5431532
• Update Time: 2025-06-12

1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[(7-methoxy-2-benzofuranyl)carbonyl]-

• Inchi： 1S/C16H18N2O4/c1-21-12-4-2-3-11-9-13(22-14(11)12)16(20)18-7-5-10(6-8-18)15(17)19/h2-4,9-10H,5-8H2,1H3,(H2,17,19)
• InChI Key： QKXJIJPRDYVSCO-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC3=CC=CC(OC)=C3O2)=O)CCC(C(N)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide

Comprehensive Overview of 1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide (CAS No. 951968-20-0)

The compound 1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide (CAS No. 951968-20-0) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its molecular framework combines a benzofuran moiety with a piperidine-4-carboxamide group, making it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which could lead to breakthroughs in drug development.

In recent years, the demand for novel small-molecule compounds like 1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's benzofuran core is known for its bioactivity, often associated with anti-inflammatory and neuroprotective effects. Meanwhile, the piperidine-4-carboxamide segment enhances its pharmacokinetic properties, improving solubility and bioavailability—a critical factor in modern drug design.

One of the most frequently asked questions in scientific forums is: "What are the potential applications of benzofuran derivatives in medicine?" The answer lies in compounds like 1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide, which exhibit versatile binding affinities to enzymes and receptors. For instance, its methoxy group at the 7-position may influence electron distribution, potentially enhancing interactions with biological targets. Such features make it a subject of ongoing studies in cancer research, neurological disorders, and metabolic diseases.

From a synthetic chemistry perspective, the preparation of 1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide involves multi-step organic reactions, including amide coupling and carbonylative cyclization. Researchers often optimize these processes to achieve higher yields and purity, which are essential for preclinical evaluations. The compound's CAS No. 951968-20-0 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among scientists worldwide.

Another hot topic in the scientific community is the role of heterocyclic compounds in drug discovery. 1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide exemplifies this trend, as its benzofuran and piperidine rings are common pharmacophores in FDA-approved drugs. Its structural similarity to known bioactive molecules has prompted investigations into its mechanism of action, particularly in G-protein-coupled receptor (GPCR) modulation and enzyme inhibition.

In the context of SEO optimization, keywords such as "benzofuran derivatives," "piperidine-4-carboxamide synthesis," and "small-molecule therapeutics" are highly relevant to this compound. These terms align with current search trends in academic and industrial research, reflecting the growing interest in structure-activity relationships (SAR) and fragment-based drug design. By focusing on these aspects, this article aims to provide a resource that meets the needs of chemists, pharmacologists, and biotech professionals.

Looking ahead, the potential of 1-(7-methoxy-1-benzofuran-2-carbonyl)piperidine-4-carboxamide extends beyond traditional drug development. With the rise of AI-driven molecular modeling and high-throughput screening, researchers can explore its interactions with unprecedented precision. This compound's unique chemical signature (CAS No. 951968-20-0) positions it as a valuable tool for understanding complex biological systems and developing next-generation therapeutics.